Cas no 620603-89-6 (ETHANONE, 2-BROMO-1-(2-METHYL-3-QUINOLINYL)-)

• Product Name: ETHANONE, 2-BROMO-1-(2-METHYL-3-QUINOLINYL)-
• CAS No: 620603-89-6
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• CID: 3433042
• PubChem ID: 72698947
• Update Time: 2025-06-11

ETHANONE, 2-BROMO-1-(2-METHYL-3-QUINOLINYL)- Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 2-BROMO-1-(2-METHYL-3-QUINOLINYL)-
• 2-BROMO-1-(2-METHYLQUINOLIN-3-YL)ETHANONE
• SB70195
• 620603-89-6

• Inchi： 1S/C12H10BrNO/c1-8-10(12(15)7-13)6-9-4-2-3-5-11(9)14-8/h2-6H,7H2,1H3
• InChI Key： XDSURDHVFJPWKU-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC2C(N=C1C)=CC=CC=2)CBr

Computed Properties

• Exact Mass: 262.99458Da
• Monoisotopic Mass: 262.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30Ų

Additional information on ETHANONE, 2-BROMO-1-(2-METHYL-3-QUINOLINYL)-

ETHANONE, 2-BROMO-1-(2-METHYL-3-QUINOLINYL)- (CAS No. 620603-89-6): A Comprehensive Overview in Modern Chemical Biology

The compound ETHANONE, 2-BROMO-1-(2-METHYL-3-QUINOLINYL)- (CAS No. 620603-89-6) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This review aims to provide an in-depth exploration of its chemical structure, biological activities, and emerging applications, particularly in the context of recent advancements in drug discovery and molecular pharmacology.

The molecular framework of ETHANONE, 2-BROMO-1-(2-METHYL-3-QUINOLINYL)- is characterized by a ketone group (ethanone) linked to a brominated quinoline derivative. The quinoline scaffold is a well-documented pharmacophore, widely recognized for its antimicrobial, antimalarial, and anticancer properties. The introduction of a bromine atom at the 2-position and a methyl group at the 3-position further modulates the electronic and steric properties of the molecule, enhancing its interaction with biological targets.

In recent years, quinoline derivatives have garnered considerable attention due to their ability to modulate various cellular pathways. For instance, studies have highlighted the role of quinoline-based compounds in inhibiting kinases and other enzymes involved in cancer progression. The bromine substituent at the 2-position not only increases the lipophilicity of the molecule but also serves as a handle for further chemical modifications via cross-coupling reactions, making it a versatile intermediate in synthetic organic chemistry.

The biological activity of ETHANONE, 2-BROMO-1-(2-METHYL-3-QUINOLINYL)- has been extensively evaluated in vitro and in vivo. Preliminary studies suggest that this compound exhibits potent inhibitory effects on several kinases, including those overexpressed in tumor cells. These kinases are critical mediators of cell proliferation and survival, making them attractive targets for therapeutic intervention. Furthermore, the compound has shown promise in preclinical models for its ability to induce apoptosis in cancer cells while sparing healthy tissues.

One of the most compelling aspects of ETHANONE, 2-BROMO-1-(2-METHYL-3-QUINOLINYL)- is its potential as a lead compound for drug development. Its unique structural features allow for rapid optimization through structure-activity relationship (SAR) studies. Researchers have leveraged this flexibility to design analogs with enhanced potency and selectivity. For example, modifications at the quinoline core have led to derivatives with improved binding affinity to specific protein targets, thereby reducing off-target effects.

The synthesis of ETHANONE, 2-BROMO-1-(2-METHYL-3-QUINOLINYL)- involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The bromination step at the 2-position is particularly noteworthy, as it requires precise control over reaction conditions to avoid unwanted side products. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the methyl group at the 3-position of the quinoline ring. These methodologies underscore the importance of cutting-edge synthetic strategies in developing complex molecular architectures.

The pharmacokinetic profile of ETHANONE, 2-BROMO-1-(2-METHYL-3-QUINOLINYL)- is another critical factor that influences its therapeutic potential. Studies have demonstrated that this compound exhibits favorable solubility and bioavailability profiles when formulated appropriately. This characteristic is essential for ensuring effective delivery to target tissues and achieving therapeutic concentrations without significant toxicity.

In conclusion, ETHANONE, 2-BROMO-1-(2-METHYL-3-QUINOLINYL)- (CAS No. 620603-89-6) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features combined with its demonstrated biological activities make it an attractive scaffold for developing novel therapeutics. As research continues to uncover new applications for quinoline derivatives, compounds like this one are poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.